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Compound of Interest

Compound Name: Bis-PEG12-acid

Cat. No.: B8106470 Get Quote

This technical guide provides comprehensive safety information for Bis-PEG12-acid, intended

for researchers, scientists, and drug development professionals. The following sections detail

the toxicological data, handling protocols, and safety procedures to ensure the safe and

effective use of this compound in a laboratory setting.

Chemical and Physical Properties
Bis-PEG12-acid is a homobifunctional PEG linker with two terminal carboxylic acid groups.

The polyethylene glycol (PEG) spacer is hydrophilic, which enhances the solubility of this

compound in aqueous solutions.

Property Value Reference

Chemical Formula C28H54O16 --INVALID-LINK--

Molecular Weight 646.72 g/mol --INVALID-LINK--

CAS Number 51178-68-8 --INVALID-LINK--

Appearance White to off-white solid
General observation for similar

compounds

Purity Typically ≥95% --INVALID-LINK--

Toxicological Data
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According to its Safety Data Sheet (SDS), Bis-PEG12-acid is not classified as a hazardous

substance.[1] However, as with any chemical, it should be handled with care. The toxicological

data for Bis-PEG12-acid is not extensively documented. Therefore, data from structurally

similar polyethylene glycol (PEG) compounds are presented below to provide an indication of

its toxicological profile.

Metric Value Test Species Notes

Acute Oral Toxicity

(LD50)
>25 g/kg Mouse

Data for PEG-12

Laurate, a structurally

similar compound.

Dermal Irritation Low to negligible General for PEGs

PEGs generally

exhibit low dermal

irritation on intact skin.

Ocular Irritation Low to negligible General for PEGs

PEGs are generally

considered to have

low ocular irritation

potential.

Inhalation Toxicity

(NOAEL)
109 - 567 mg/m³ Rat

Data for PEG 3350

aerosol. The lung was

identified as the target

organ with a slight

increase in alveolar

macrophages

observed.

Note: The provided toxicological data is for structurally related compounds and should be used

for guidance only. A substance-specific risk assessment should be conducted before use.

Hazard Identification and First Aid
While not classified as hazardous, direct contact and inhalation should be avoided.

Eye Contact: May cause mild irritation.

Skin Contact: Prolonged or repeated contact may cause mild irritation.
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Inhalation: May cause respiratory tract irritation.

Ingestion: Not expected to be a primary route of exposure in a laboratory setting.

First Aid Measures:

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention if

irritation persists.[1]

Skin Contact

Wash off with soap and plenty of water. Get

medical attention if irritation develops and

persists.[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1]

Experimental Protocols: Safe Handling and Storage
Adherence to proper laboratory procedures is crucial for the safe handling of Bis-PEG12-acid.

Personal Protective Equipment (PPE)
The following PPE should be worn when handling Bis-PEG12-acid:

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Laboratory coat.
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Figure 1: Personal Protective Equipment (PPE) selection flowchart.

Handling Procedures
Preparation: Work in a well-ventilated area, preferably in a chemical fume hood.

Weighing and Transfer: Avoid generating dust. Use appropriate tools for transfer.

Solution Preparation: When dissolving, add the solid to the solvent slowly.

Spill Cleanup: In case of a spill, wear appropriate PPE. Absorb the spill with an inert material

(e.g., vermiculite, sand) and place it in a suitable container for disposal.

Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Storage
Store in a tightly closed container.
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Keep in a cool, dry, and well-ventilated place.

Bis-PEG12-acid is hygroscopic; protect from moisture.

Incompatible Materials: Avoid contact with strong oxidizing agents.

Accidental Release and Firefighting Measures
Accidental Release: Ventilate the area of the leak or spill. Wear appropriate personal

protective equipment. Sweep up and place in a suitable, closed container for disposal.

Firefighting Measures: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide. Wear self-contained breathing apparatus for firefighting if necessary.

General Laboratory Safety Workflow
The following diagram illustrates a general workflow for safely handling chemical compounds

like Bis-PEG12-acid in a research environment.
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Figure 2: General workflow for handling chemical compounds.
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Conclusion
Bis-PEG12-acid is a valuable research chemical that is not classified as hazardous. However,

adherence to standard laboratory safety protocols, including the use of appropriate personal

protective equipment and proper handling and storage procedures, is essential to ensure a

safe working environment. Researchers should always consult the most recent Safety Data

Sheet and perform a thorough risk assessment before initiating any new experimental work

with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8106470?utm_src=pdf-body
https://www.benchchem.com/product/b8106470?utm_src=pdf-custom-synthesis
https://device.report/m/f908ee6ccd8a8c8dfe00ca67fbb8d90873e2758c78c2674e6a77487f86a0b24c.pdf
https://www.benchchem.com/product/b8106470#bis-peg12-acid-safety-data-sheet-sds-information
https://www.benchchem.com/product/b8106470#bis-peg12-acid-safety-data-sheet-sds-information
https://www.benchchem.com/product/b8106470#bis-peg12-acid-safety-data-sheet-sds-information
https://www.benchchem.com/product/b8106470#bis-peg12-acid-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8106470?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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